(R)-(-)-Clenbuterol
(R)-(-)-Clenbuterol
Clenbuterol is a substituted phenylaminoethanol and a long-acting beta-2 adrenergic agonist with sympathomimetic activity. Clenbuterol selectively binds to and activates beta-2 adrenergic receptors in bronchiolar smooth muscle, thereby causing stimulation of adenyl cyclase, the enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic-3',5'-adenosine monophosphate (cAMP). Increased intracellular cAMP levels cause relaxation of smooth muscle. In addition, clenbuterol also stimulates central nervous system (CNS), and causes an increase in blood pressure and heart rate due to both beta-2 and beta-1 adrenergic activities. This agent may also exert an anabolic or anti-catabolic effect due to as of yet unidentified mechanisms.
Clenbuterol is a substituted aniline that is 2,6-dichloroaniline in which the hydrogen at position 4 has been replaced by a 2-(tert-butylamino)-1-hydroxyethyl group. It has a role as a bronchodilator agent, a beta-adrenergic agonist and a sympathomimetic agent. It is a member of ethanolamines, a primary arylamine, a secondary amino compound, an amino alcohol, a substituted aniline and a dichlorobenzene. It is a conjugate base of a clenbuterol(1+).
Clenbuterol, also known as planipart or nab 365, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Clenbuterol is a drug which is used as a bronchodilator in the treatment of asthma patients. . Clenbuterol is considered to be a practically insoluble (in water) and relatively neutral molecule. Clenbuterol has been detected in multiple biofluids, such as urine and blood. Within the cell, clenbuterol is primarily located in the membrane (predicted from logP).
Clenbuterol is a substituted aniline that is 2,6-dichloroaniline in which the hydrogen at position 4 has been replaced by a 2-(tert-butylamino)-1-hydroxyethyl group. It has a role as a bronchodilator agent, a beta-adrenergic agonist and a sympathomimetic agent. It is a member of ethanolamines, a primary arylamine, a secondary amino compound, an amino alcohol, a substituted aniline and a dichlorobenzene. It is a conjugate base of a clenbuterol(1+).
Clenbuterol, also known as planipart or nab 365, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Clenbuterol is a drug which is used as a bronchodilator in the treatment of asthma patients. . Clenbuterol is considered to be a practically insoluble (in water) and relatively neutral molecule. Clenbuterol has been detected in multiple biofluids, such as urine and blood. Within the cell, clenbuterol is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
50306-03-1
VCID:
VC0024198
InChI:
InChI=1S/C12H18Cl2N2O/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7/h4-5,10,16-17H,6,15H2,1-3H3/t10-/m0/s1
SMILES:
CC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O
Molecular Formula:
C12H18Cl2N2O
Molecular Weight:
277.19 g/mol
(R)-(-)-Clenbuterol
CAS No.: 50306-03-1
Reference Standards
VCID: VC0024198
Molecular Formula: C12H18Cl2N2O
Molecular Weight: 277.19 g/mol
CAS No. | 50306-03-1 |
---|---|
Product Name | (R)-(-)-Clenbuterol |
Molecular Formula | C12H18Cl2N2O |
Molecular Weight | 277.19 g/mol |
IUPAC Name | (1R)-1-(4-amino-3,5-dichlorophenyl)-2-(tert-butylamino)ethanol |
Standard InChI | InChI=1S/C12H18Cl2N2O/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7/h4-5,10,16-17H,6,15H2,1-3H3/t10-/m0/s1 |
Standard InChIKey | STJMRWALKKWQGH-UHFFFAOYSA-N |
Isomeric SMILES | CC(C)(C)NC[C@@H](C1=CC(=C(C(=C1)Cl)N)Cl)O |
SMILES | CC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O |
Canonical SMILES | CC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O |
Melting Point | 174-175.5 |
Physical Description | Solid |
Description | Clenbuterol is a substituted phenylaminoethanol and a long-acting beta-2 adrenergic agonist with sympathomimetic activity. Clenbuterol selectively binds to and activates beta-2 adrenergic receptors in bronchiolar smooth muscle, thereby causing stimulation of adenyl cyclase, the enzyme that catalyzes the conversion of adenosine triphosphate (ATP) to cyclic-3',5'-adenosine monophosphate (cAMP). Increased intracellular cAMP levels cause relaxation of smooth muscle. In addition, clenbuterol also stimulates central nervous system (CNS), and causes an increase in blood pressure and heart rate due to both beta-2 and beta-1 adrenergic activities. This agent may also exert an anabolic or anti-catabolic effect due to as of yet unidentified mechanisms. Clenbuterol is a substituted aniline that is 2,6-dichloroaniline in which the hydrogen at position 4 has been replaced by a 2-(tert-butylamino)-1-hydroxyethyl group. It has a role as a bronchodilator agent, a beta-adrenergic agonist and a sympathomimetic agent. It is a member of ethanolamines, a primary arylamine, a secondary amino compound, an amino alcohol, a substituted aniline and a dichlorobenzene. It is a conjugate base of a clenbuterol(1+). Clenbuterol, also known as planipart or nab 365, belongs to the class of organic compounds known as dichlorobenzenes. Dichlorobenzenes are compounds containing a benzene with exactly two chlorine atoms attached to it. Clenbuterol is a drug which is used as a bronchodilator in the treatment of asthma patients. . Clenbuterol is considered to be a practically insoluble (in water) and relatively neutral molecule. Clenbuterol has been detected in multiple biofluids, such as urine and blood. Within the cell, clenbuterol is primarily located in the membrane (predicted from logP). |
Solubility | 1.12e-01 g/L |
Synonyms | (αR)-4-Amino-3,5-dichloro-α-[[(1,1-dimethylethyl)amino]methyl]benzenemethanol; _x000B_(-)-Clenbuterol; (R)-Clenbuterol; |
PubChem Compound | 688427 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume